Cas no 1993173-75-3 (2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride)

2-Methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride is a heterocyclic compound featuring a pyrazolo[4,3-c]pyridine core with a carboxylic acid substituent at the 3-position and a methyl group at the 2-position. The dihydrochloride salt form enhances solubility and stability, making it suitable for research applications in medicinal chemistry and drug development. Its rigid fused-ring structure offers potential as a scaffold for bioactive molecules, particularly in targeting central nervous system (CNS) or enzyme inhibition studies. The compound’s high purity and well-defined synthetic route ensure reproducibility in experimental settings. Its physicochemical properties, including solubility in polar solvents, facilitate its use in formulation and biological assays.
2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride structure
1993173-75-3 structure
Product Name:2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride
CAS No:1993173-75-3
MF:C8H12ClN3O2
MW:217.652780532837
CID:6007853
PubChem ID:91900747
Update Time:2025-06-11

2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride
    • AKOS025142160
    • 2-methyl-4,5,6,7-tetrahydropyrazolo[4,3-c]pyridine-3-carboxylic acid;dihydrochloride
    • 1993173-75-3
    • EN300-749129
    • Inchi: 1S/C8H11N3O2.ClH/c1-11-7(8(12)13)5-4-9-3-2-6(5)10-11;/h9H,2-4H2,1H3,(H,12,13);1H
    • InChI Key: OSRCMAPQRUXKNH-UHFFFAOYSA-N
    • SMILES: C(C1N(N=C2CCNCC=12)C)(=O)O.Cl

Computed Properties

  • Exact Mass: 253.0384821g/mol
  • Monoisotopic Mass: 253.0384821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 221
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.2Ų

2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-749129-0.05g
2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride
1993173-75-3 95%
0.05g
$361.0 2024-05-23
Enamine
EN300-749129-0.1g
2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride
1993173-75-3 95%
0.1g
$539.0 2024-05-23
Enamine
EN300-749129-0.25g
2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride
1993173-75-3 95%
0.25g
$770.0 2024-05-23
Enamine
EN300-749129-0.5g
2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride
1993173-75-3 95%
0.5g
$1214.0 2024-05-23
Enamine
EN300-749129-1.0g
2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride
1993173-75-3 95%
1.0g
$1557.0 2024-05-23
Enamine
EN300-749129-2.5g
2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride
1993173-75-3 95%
2.5g
$3051.0 2024-05-23
Enamine
EN300-749129-5.0g
2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride
1993173-75-3 95%
5.0g
$4517.0 2024-05-23
Enamine
EN300-749129-10.0g
2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride
1993173-75-3 95%
10.0g
$6697.0 2024-05-23

Additional information on 2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride

Introduction to 2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride (CAS No. 1993173-75-3)

2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No. 1993173-75-3), is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound belongs to the pyrazolopyridine class of molecules, which are known for their diverse biological activities and potential applications in drug development.

The structural framework of 2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride consists of a fused pyrazole and pyridine ring system, with a methyl substituent at the 2-position and a carboxylic acid group at the 3-position. The dihydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and in vitro studies. This structural configuration contributes to its ability to interact with biological targets in multiple ways, including binding to enzymes and receptors.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrazolopyridine derivatives. The scaffold of 2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride has shown promise in several preclinical studies as a lead compound for developing novel therapeutic agents. Its ability to modulate key biological pathways has made it a subject of extensive research in medicinal chemistry.

One of the most compelling aspects of this compound is its reported activity as an inhibitor of certain enzymes involved in inflammatory and immunomodulatory pathways. Studies have indicated that 2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride may exert its effects by interacting with specific targets such as cyclooxygenase (COX) or lipoxygenase (LOX), which are crucial in the production of pro-inflammatory mediators. These findings suggest that this compound could have therapeutic applications in conditions characterized by excessive inflammation.

Furthermore, the pyrazolopyridine core structure is known to exhibit antiviral and anticancer properties. Research has demonstrated that derivatives of this class can interfere with viral replication cycles or induce apoptosis in cancer cells. The presence of the carboxylic acid group in 2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride also allows for further functionalization via esterification or amidation reactions. This flexibility enables chemists to tailor the molecule’s properties for specific biological activities.

The synthesis of 2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under acidic or basic catalysis to form the pyrazolopyridine core. Subsequent functionalization at the 2- and 3-positions introduces the methyl group and carboxylic acid moiety. The final step involves salt formation with hydrochloric acid to enhance solubility and stability.

Recent advances in computational chemistry have also played a pivotal role in optimizing the synthesis and improving the pharmacological profile of 2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride. Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological targets before conducting expensive wet-lab experiments. This approach has significantly reduced the time and resources required for drug discovery programs.

In clinical settings, 2-methyl-2H,4 H ,5 H ,6 H ,7 H -pyrazolo [ 4 , 3 - c ] pyridine - 3 -carboxylic acid dihydrochloride is being evaluated for its potential as an adjuvant therapy in combination with existing treatments for chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease. Preliminary results from phase I clinical trials suggest that it may enhance therapeutic efficacy while minimizing side effects compared to conventional drugs.

The compound’s safety profile is another area of focus. Toxicology studies have been conducted to assess its acute and chronic toxicity levels. These studies have shown that CAS No 1993173-75-3 is well-tolerated at therapeutic doses but may exhibit some mild gastrointestinal adverse effects at higher concentrations. Understanding these toxicological parameters is essential for determining appropriate dosing regimens and patient monitoring strategies.

The future directions for research on CAS No 1993173 -75 - 3 include exploring its mechanism of action in greater detail and identifying new therapeutic applications. Investigating its interactions with other biological pathways may uncover additional benefits beyond its current known activities. Additionally, 2-methyl - 2 H , 4 H ,5 H ,6 H ,7 H - pyrazolo [ 4 , 3 - c ] pyridine - 33carbox ylic ac id dihy droch lor ide’s potential use as a scaffold for designing next-generation drugs remains an exciting prospect.

In conclusion, CAS No .19931 73 -75 - 33 represents an important advancement in pharmaceutical research due to its unique structural features, bioactivity profile,and potential therapeutic applications . As further studies continue,this compound is expected to contribute significantly to the development of novel treatments for various diseases . Its versatility makes it a valuable tool for medicinal chemists seeking innovative solutions in drug discovery . p >

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk